Cas no 94448-88-1 (2-(Imidazol-1-yl)-3-cyanopyridine)

• Product Name: 2-(Imidazol-1-yl)-3-cyanopyridine
• CAS No: 94448-88-1
• MF: C₉H₆N₄
• MW: 170.170740604401
• MDL: MFCD09863416
• CID: 857304
• PubChem ID: 13247646
• Update Time: 2025-04-19

2-(Imidazol-1-yl)-3-cyanopyridine Chemical and Physical Properties

Names and Identifiers

• 2-(1H-Imidazol-1-yl)nicotinonitrile
• 2-(Imidazol-1-yl)-3-cyanopyridine
• 2-imidazol-1-ylpyridine-3-carbonitrile
• 3-Pyridinecarbonitrile, 2-(1H-imidazol-1-yl)-
• 94448-88-1
• SCHEMBL10761274
• MFCD09863416
• EN300-30771
• DTXSID30531817
• CS-0205690
• 2-(1H-Imidazol-1-yl)pyridine-3-carbonitrile
• WTCYHIRTEOPQOQ-UHFFFAOYSA-N
• A859417
• AKOS000198190
• 3-cyano-2-(1-imidazolyl)pyridine
• Z86262972
• LS-09685
• 2-(IMIDAZOL-1-YL)PYRIDINE-3-CARBONITRILE
• ALBB-027918
• DB-346267

• MDL： MFCD09863416
• Inchi： 1S/C9H6N4/c10-6-8-2-1-3-12-9(8)13-5-4-11-7-13/h1-5,7H
• InChI Key： WTCYHIRTEOPQOQ-UHFFFAOYSA-N
• SMILES： N1(C=NC=C1)C1C(C#N)=CC=CN=1

Computed Properties

• Exact Mass: 170.05900
• Monoisotopic Mass: 170.059246208g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.7
• Topological Polar Surface Area: 54.5Ų

Experimental Properties

• PSA: 54.50000
• LogP: 1.13898

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyridines and derivatives 3-pyridinecarbonitriles